molecular formula C9H8N2O3 B8497155 5-Hydroxy-6-methoxy-2H-phthalazin-1-one

5-Hydroxy-6-methoxy-2H-phthalazin-1-one

Cat. No.: B8497155
M. Wt: 192.17 g/mol
InChI Key: HLAFJIQGDZUSDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hydroxy-6-methoxy-2H-phthalazin-1-one is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8N2O3

Molecular Weight

192.17 g/mol

IUPAC Name

5-hydroxy-6-methoxy-2H-phthalazin-1-one

InChI

InChI=1S/C9H8N2O3/c1-14-7-3-2-5-6(8(7)12)4-10-11-9(5)13/h2-4,12H,1H3,(H,11,13)

InChI Key

HLAFJIQGDZUSDI-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=C(C=C1)C(=O)NN=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,4-dihydroxy-5-methoxy-3H-isobenzofuran-1-one (6.63 g, 34 mmoles), prepared as described in example 57, in ethanol (60 ml) was added with 98% hydrazine (8.5 ml). The mixture was heated to clarity and after 5 minutes a precipitate formed and was filtered and treated with 1N HCl. The mother liquors were concentrated more times and the resultant solid fractions joined to give 4.65 g of the title compound (yield: 72%).
Name
3,4-dihydroxy-5-methoxy-3H-isobenzofuran-1-one
Quantity
6.63 g
Type
reactant
Reaction Step One
Quantity
8.5 mL
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Three
Yield
72%

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